Cas no 660856-31-5 (Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-)
660856-31-5 structure
Product Name:Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-
CAS No:660856-31-5
MF:C21H13N3OS
MW:355.412422895432
CID:1702716
Update Time:2024-08-31
Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-
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- Inchi: 1S/C21H13N3OS/c22-12-14-4-3-7-18(10-14)24-21-23-13-19(26-21)20(25)17-9-8-15-5-1-2-6-16(15)11-17/h1-11,13H,(H,23,24)
- InChI Key: MXZZMRQTYFMRTJ-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(NC2=NC=C(C(C3=CC=C4C(=C3)C=CC=C4)=O)S2)=C1
Computed Properties
- Exact Mass: 355.07809
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 580.5±56.0 °C(Predicted)
- PSA: 65.78
- pka: 1.37±0.10(Predicted)
Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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